Cas no 1805085-38-4 (Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805085-38-4
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4808193
• Update Time: 2025-06-08

Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)8-6(3-14)15-4-5(11)7(8)9(12)13/h4,9H,2-3,14H2,1H3
• InChI Key： VWNVNRYMXRRJDR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CN)C(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805085-38-4): A Comprehensive Overview

Ethyl 2-(aminomethyl)-5-chloro-4-()pyridine-3-carboxylate, identified by its CAS number 1805085-38-4, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both aminomethyl and difluoromethyl substituents makes it a versatile intermediate for synthesizing various bioactive molecules.

The aminomethyl group in Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate introduces a nucleophilic center, which can participate in a wide range of chemical reactions, including nucleophilic substitution and condensation reactions. This property is particularly valuable in the synthesis of peptidomimetics and other heterocyclic compounds. Additionally, the difluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further derivatization.

In recent years, Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate has been explored in several cutting-edge research projects. One notable area of interest is its role as a precursor in the synthesis of kinase inhibitors. Kinase enzymes are pivotal targets in cancer therapy, and modulating their activity can lead to significant therapeutic benefits. The unique combination of functional groups in this compound allows for the design of molecules that can selectively inhibit specific kinases, thereby reducing side effects and improving patient outcomes.

Moreover, Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate has been investigated for its potential in developing antiviral agents. The growing concern over emerging infectious diseases has spurred research into novel antiviral compounds. The structural features of this compound make it a promising candidate for interfering with viral replication mechanisms. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects against certain viral enzymes, suggesting their therapeutic potential.

The synthesis of Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. These methodologies not only enhance the synthetic efficiency but also allow for the introduction of additional functional groups, expanding the scope of possible derivatives.

The pharmacological properties of Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate have been extensively studied in vitro and in vivo. Its ability to interact with biological targets suggests multiple potential therapeutic applications. For instance, its derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Additionally, its structural motifs have been explored in the development of anti-inflammatory agents, where it demonstrates significant efficacy in preclinical models.

The future prospects of Ethyl 2-(aminomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate are vast and exciting. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play a crucial role in drug discovery and development. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic solutions for patients worldwide.